Cas no 2172270-64-1 (1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one)

• Product Name: 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one
• CAS No: 2172270-64-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6079321
• PubChem ID: 165509041
• Update Time: 2025-05-21

1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one
• 2172270-64-1
• 1-[5-(4-methyl-1H-imidazol-1-yl)pyridin-2-yl]propan-1-one
• EN300-1293420

• Inchi： 1S/C12H13N3O/c1-3-12(16)11-5-4-10(6-13-11)15-7-9(2)14-8-15/h4-8H,3H2,1-2H3
• InChI Key： OFGGBCDVEQJAOT-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CN=1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one

Comprehensive Guide to 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS No. 2172270-64-1): Properties, Applications, and Market Insights

1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS No. 2172270-64-1) is a specialized organic compound with a unique molecular structure that combines pyridine and imidazole moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and small molecule synthesis. The presence of both nitrogen-containing heterocycles makes it particularly interesting for developing kinase inhibitors and other biologically active molecules.

The chemical structure of 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one features a propan-1-one group attached to a pyridine ring, which is further substituted with a 4-methyl-1H-imidazol-1-yl group at the 5-position. This arrangement creates multiple sites for molecular modification, making it valuable for medicinal chemistry applications. Researchers are particularly interested in its potential as a pharmacophore in the development of new therapeutic agents.

Recent studies have explored the use of 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one in the synthesis of potential anti-inflammatory agents and anticancer compounds. The compound's ability to interact with various biological targets has made it a subject of interest in drug discovery pipelines. Its molecular weight of approximately 231.27 g/mol and moderate lipophilicity suggest good potential for drug-like properties, though specific pharmacokinetic parameters would depend on final derivative structures.

In the field of material science, 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one has shown promise as a precursor for functional materials. The conjugated system present in its structure offers possibilities for developing organic electronic materials or coordination complexes with transition metals. Researchers are investigating its potential in creating novel catalysts or sensors due to the chelating ability of its nitrogen atoms.

The synthesis of 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Common synthetic routes may include cross-coupling reactions to form the pyridine-imidazole linkage, followed by ketone formation to complete the propan-1-one moiety. Purification methods such as column chromatography or recrystallization are often employed to obtain material suitable for research applications.

From a commercial perspective, 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one is primarily available as a research chemical from specialized suppliers. The global market for such fine chemicals has been growing steadily, driven by increasing R&D activities in pharmaceutical and biotechnology sectors. Current pricing reflects its status as a low-volume, high-value compound, with costs varying based on purity and quantity requirements.

Quality control for 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm both the identity and purity of the material, which is crucial for research applications. Standard specifications often require ≥95% purity, though higher grades (≥98%) may be available for more sensitive applications.

Storage recommendations for 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one generally suggest keeping the compound in a cool, dry place, protected from light and moisture. While specific stability data may be limited for this relatively new compound, similar structures typically show good stability when stored properly in sealed containers under inert atmosphere.

The future outlook for 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one appears promising, particularly as interest grows in heterocyclic compounds for pharmaceutical applications. Ongoing research into its derivatives may uncover new therapeutic applications or material properties. The compound's versatility as a chemical intermediate ensures continued relevance in various fields of chemical research and development.

For researchers working with 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one, proper laboratory safety protocols should always be followed. While not classified as highly hazardous, standard precautions for handling organic compounds apply, including the use of appropriate personal protective equipment and working in a well-ventilated area. Material Safety Data Sheets (MSDS) should be consulted for specific handling information.

The scientific literature contains growing references to 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one and its derivatives, particularly in patent applications related to medicinal chemistry. This suggests increasing commercial interest in the compound's potential applications. Researchers looking to explore this molecule further may find value in recent publications covering heterocyclic synthesis and structure-activity relationships of similar compounds.

In conclusion, 1-5-(4-methyl-1H-imidazol-1-yl)pyridin-2-ylpropan-1-one (CAS No. 2172270-64-1) represents an interesting and versatile compound with significant potential in multiple research areas. Its unique structural features make it valuable for drug discovery, material science, and as a chemical building block. As research continues to uncover new applications for this molecule, its importance in scientific and industrial contexts is likely to grow.